[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride

• IUPAC Name: [1-(cyclopropylmethyl)tetrazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H11N5.ClH/c7-3-6-8-9-10-11(6)4-5-1-2-5;/h5H,1-4,7H2;1H
• InChI Key: RKNOHSYWJFBHMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=NN=N2)CN.Cl
• Molecular Formula: C6H12ClN5
• Molecular Weight: 189.65 g/mol
• CAS No.: 1797548-31-2

Description

“[1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C6H12ClN5. It is also known as CCT241533. This compound has gained interest in the scientific community due to its potential applications in various fields.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not provided in the search results. Chemical reactions can vary widely depending on the conditions and the presence of other compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, structure, chemical names, and more. The molecular weight of this compound is 189.65 g/mol.

Scientific Research Applications

Drug Metabolism

Cytochrome P450 Inhibitors : Compounds with specific structural motifs are used as inhibitors of cytochrome P450 isoforms in human liver microsomes, playing a crucial role in drug metabolism and potential drug-drug interactions. Selective inhibitors help decipher the involvement of specific CYP isoforms in the metabolism of various drugs, thereby aiding in the prediction of possible interactions (Khojasteh et al., 2011).

Plant Growth Regulation

Ethylene Action Inhibition : Compounds like 1-methylcyclopropene are notable for their ability to inhibit ethylene action, significantly affecting the storage, ripening, and senescence of a wide range of fruits and vegetables. This discovery has been instrumental in extending the shelf life and maintaining the quality of perishable produce during transportation and storage (Blankenship & Dole, 2003) (Watkins, 2006).

Material Science

Polymer-based Scintillators : Research into polymethyl methacrylate-based plastic scintillators highlights the exploration of various luminescent dyes and their scintillation properties. These materials are crucial in radiation detection, demonstrating the relevance of specific chemical additives in enhancing scintillation efficiency without compromising material stability (Salimgareeva & Kolesov, 2005).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect. Unfortunately, the specific mechanism of action for [1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is not provided in the search results.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and usage. Unfortunately, the specific safety and hazards information for [1-(cyclopropylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is not provided in the search results.